Cas no 7511-68-4 ( )

  structure
  structure
Product Name: 
CAS No:7511-68-4
MF:C22H22O3
MW:334.408286571503
CID:981471
PubChem ID:233184
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-[bis(4-methoxyphenyl)methyl]-4-methoxybenzene
    • 1-[bis(4-methoxyphenyl)methyl]-4-methoxy-benzene
    • 4,4',4''-trimethoxytriphenylmethane
    • 4.4'.4''-Trimethoxy-triphenylmethan
    • AC1L5PHH
    • AG-K-24881
    • CTK2H8272
    • NSC31323
    • SureCN41022
    • tri(4-methoxyphenyl)methane
    • Tris-(4-methoxy-phenyl)-methan
    • tris(4-methoxyphenyl)methane
    • tris-(4-methoxy-phenyl)-methane
    • tris(p-methoxyphenyl)methane
    • NSC-31323
    • DTXSID80283415
    • SCHEMBL41022
    • 7511-68-4
    • Benzene, 1,1',1''-methylidynetris[4-methoxy-
    • 1,1',1''-Methanetriyltris(4-methoxybenzene)
    •  
    • Inchi: 1S/C22H22O3/c1-23-19-10-4-16(5-11-19)22(17-6-12-20(24-2)13-7-17)18-8-14-21(25-3)15-9-18/h4-15,22H,1-3H3
    • InChI Key: SWILASQDIICLLP-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 334.15696
  • Monoisotopic Mass: 334.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 1.097
  • Boiling Point: 470.4°C at 760 mmHg
  • Flash Point: 161.1°C
  • Refractive Index: 1.57
  • PSA: 27.69
  • LogP: 4.89260
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